Cas no 675602-92-3 (2,3,6-Trifluoroisonicotinic Acid)

• Product Name: 2,3,6-Trifluoroisonicotinic Acid
• CAS No: 675602-92-3
• MF: C₆H₂F₃NO₂
• MW: 177.080791950226
• MDL: MFCD03840204
• CID: 92982
• PubChem ID: 24884487
• Update Time: 2025-10-28

2,3,6-Trifluoroisonicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trifluoropyridine-4-carboxylic acid
• 2,3,6-Trifluoroisonicotinic acid
• 4-Pyridinecarboxylic acid, 2,3,6-trifluoro-
• MFCD03840204
• 2, 3, 6-Trifluoroisonicotinic acid
• 2,3,6-tris(fluoranyl)pyridine-4-carboxylic acid
• FT-0676772
• CS-0256441
• AKOS005254689
• DTXSID80382331
• A835814
• 2,3,6-Trifluoropyridine-4-carboxylic acid, 90%
• C6H2F3NO2
• SCHEMBL3387152
• Z1203162190
• EN300-6488078
• 2,3,6-trifluoro-4-pyridinecarboxylic acid
• MS-20045
• 4-Pyridinecarboxylicacid,2,3,6-trifluoro-
• 675602-92-3
• BBL100611
• STL554405
• 2,3,6-Trifluoroisonicotinic Acid

• MDL： MFCD03840204
• Inchi： 1S/C6H2F3NO2/c7-3-1-2(6(11)12)4(8)5(9)10-3/h1H,(H,11,12)
• InChI Key： RXNORRUCMWSIQZ-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=CC=1C(=O)O)F)F

Computed Properties

• Exact Mass: 177.00400
• Monoisotopic Mass: 177.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.642
• Melting Point: 115-121 °C
• Boiling Point: 377.8°C at 760 mmHg
• Flash Point: 182.3°C
• Refractive Index: 1.491
• PSA: 50.19000
• LogP: 1.19710
• Solubility: Not determined

2,3,6-Trifluoroisonicotinic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,3,6-Trifluoroisonicotinic Acid

2,3,6-Trifluoroisonicotinic Acid (CAS No. 675602-92-3): A Comprehensive Overview

The compound 2,3,6-Trifluoroisonicotinic Acid (CAS No. 675602-92-3) is a fluorinated isonicotinic acid derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique chemical structure, which includes three fluorine atoms attached to the isonicotinic acid backbone. The presence of fluorine atoms introduces distinct electronic and steric properties, making this compound a valuable building block in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 2,3,6-Trifluoroisonicotinic Acid in the development of high-performance organic semiconductors. Researchers have demonstrated that the fluorination pattern in this compound significantly enhances its electron-withdrawing properties, which are critical for applications in organic electronics. For instance, a 2023 study published in *Nature Communications* explored the use of this compound as a precursor for synthesizing novel π-conjugated polymers with improved charge transport properties. These polymers exhibit enhanced stability under thermal and photochemical conditions, making them promising candidates for next-generation optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its role in materials science, 2,3,6-Trifluoroisonicotinic Acid has also been investigated for its potential in medicinal chemistry. The compound's structure suggests that it could serve as a lead molecule for designing drugs targeting specific biological pathways. A 2023 paper in *Journal of Medicinal Chemistry* reported on the synthesis of derivatives of this compound and their evaluation as inhibitors of certain enzyme targets associated with neurodegenerative diseases. The results indicated that the fluorinated substituents significantly influenced the compounds' bioavailability and selectivity profiles.

The synthesis of 2,3,6-Trifluoroisonicotinic Acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the fluorination of an intermediate isonicotinic acid derivative using electrophilic fluorination techniques. Recent advancements in catalytic fluorination methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce fluorine atoms at specific positions on the aromatic ring.

From an environmental standpoint, 2,3,6-Trifluoroisonicotinic Acid has been evaluated for its biodegradability and ecological impact. Studies conducted in 2023 revealed that this compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to fully understand its environmental fate and potential risks to aquatic ecosystems.

In conclusion, 2,3,6-Trifluoroisonicotinic Acid (CAS No. 675602-92-3) stands as a versatile and intriguing molecule with applications spanning materials science and medicinal chemistry. Its unique chemical properties and recent advancements in synthesis methods position it as a key player in the development of innovative technologies. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is likely to remain a focal point for scientists across various disciplines.